Cas no 1935425-76-5 (2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid
• CAS No: 1935425-76-5
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• CID: 5246839
• Update Time: 2025-06-26

2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-bromo-1-(methoxymethyl)-
• 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C6H9BrO3/c1-10-3-6(5(8)9)2-4(6)7/h4H,2-3H2,1H3,(H,8,9)
• InChI Key： BIRYNDOETHVPNX-UHFFFAOYSA-N
• SMILES： C1(COC)(C(O)=O)CC1Br

Additional information on 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 1935425-76-5)

2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 1935425-76-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique combination of functional groups, including a bromo substituent, a methoxymethyl side chain, and a carboxylic acid moiety. Its structural complexity makes it a valuable intermediate in synthetic chemistry, particularly for the development of novel bioactive molecules.

The compound's cyclopropane ring is a key structural motif in medicinal chemistry due to its ability to modulate conformational flexibility and enhance metabolic stability. Researchers are increasingly exploring 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid for applications in drug discovery, especially in the design of protease inhibitors and enzyme modulators. Its bromo group offers versatile reactivity for further functionalization, making it a popular choice for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their prominence in FDA-approved drugs and agrochemicals. 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid aligns with this trend, offering researchers a versatile building block for fragment-based drug design. Its carboxylic acid functionality enables easy conjugation to other molecular scaffolds, a feature highly sought after in combinatorial chemistry libraries.

From a synthetic perspective, the methoxymethyl group in 1935425-76-5 provides both steric and electronic effects that can influence reaction outcomes. This has led to innovative applications in asymmetric synthesis, where the compound serves as a chiral auxiliary or directing group. The pharmaceutical industry particularly values such properties when developing enantiomerically pure therapeutics, addressing the growing market demand for targeted therapies with reduced side effects.

Environmental considerations have also shaped recent research directions with 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid. As green chemistry principles gain traction, scientists are investigating solvent-free reactions and catalytic processes using this compound. Its balanced reactivity profile makes it suitable for mechanochemical synthesis – an emerging technique that minimizes waste generation and energy consumption in chemical manufacturing.

The compound's physicochemical properties warrant special mention. With moderate water solubility imparted by its carboxylic acid group and lipophilic character from the cyclopropane core and bromo substituent, 1935425-76-5 demonstrates ideal characteristics for drug-like molecules. This balanced polarity profile explains its frequent appearance in structure-activity relationship (SAR) studies for central nervous system (CNS) targets and antimicrobial agents.

Analytical characterization of 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid typically involves advanced techniques such as NMR spectroscopy (notably 1H, 13C, and 2D experiments), mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity – critical parameters for reproducible research outcomes. Recent publications highlight its utility in metal-organic framework (MOF) synthesis, where it acts as a functional linker molecule.

Looking forward, 1935425-76-5 holds promise in cutting-edge applications like PROTAC (proteolysis targeting chimera) development and click chemistry. Its dual functionality allows simultaneous incorporation of targeting ligands and degradation tags, addressing one of modern medicine's greatest challenges: selective protein degradation. Furthermore, the compound's compatibility with bioorthogonal reactions positions it well for chemical biology applications, particularly in live-cell imaging and diagnostic probe development.

Supply chain considerations for 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid reflect broader industry trends toward just-in-time manufacturing and quality assurance. Reputable suppliers now provide comprehensive analytical data packages, including HPLC chromatograms and elemental analysis results, to meet stringent regulatory requirements. This transparency supports the compound's adoption in Good Manufacturing Practice (GMP)-compliant processes.

In conclusion, 2-bromo-1-(methoxymethyl)cyclopropane-1-carboxylic acid (CAS No. 1935425-76-5) represents a multifaceted tool for modern chemical research. Its structural features address multiple contemporary needs in drug discovery, materials science, and sustainable chemistry. As synthetic methodologies advance and biological targets become more complex, this compound will likely maintain its relevance across diverse scientific disciplines.